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Benzarone solubility issues in experimental
preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benzarone

CAS No.: 1477-19-6

Cat. No.: S520818

Chemical Profile of Benzarone

Property Description

Generic Name Benzarone [1]

CAS Number 1477-19-6 [1]

Chemical Formula Ci17H14053 [1]

Monoisotopic Mass 266.09 Da [1]

SMILES CCC1=C(C(=0)C2=CC=C(0)C=C2)C2=CC=CC=C201 [1]
Modality Small Molecule [1]

Status Experimental/Investigational [1]

Documented Preparation Method
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A German patent (DE3342624A1) details the synthesis of Benzarone and its derivatives. The following

workflow summarizes the key reaction steps based on the patent information [2].

Gtart: 2-Ethy|benzofurar)

(Reaction with p-Hydroxybenzoyl Chlorideﬂ

(Catalyst: Lewis Acid)

:

Work-up and Purification
(Recrystallization from Ethanol)

Click to download full resolution via product page

Experimental Troubleshooting Guidance

For FAQs where specific data is lacking, you can guide researchers through a general troubleshooting

process for poor solubility, a common issue in drug development [3] [4].
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Check Solvent System
* Try different organic solvents (DMSO, EtOH)
* Use aqueous buffers with surfactants

if unresolved

Consider Physical Modification
« Generate salt forms (if applicable)
e Explore co-solvency

if high conc. needed

Explore Advanced Formulations
* Nanoemulsions
e Lipid-based systems
* Cyclodextrin complexation

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b520818#benzarone-solubility-issues-in-experimental-

preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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